1-phenyl-4-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-ylcarbonyl)piperazine

• IUPAC Name: (4-phenylpiperazin-1-yl)-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)methanone
• InChI: InChI=1S/C20H24N2OS/c23-20(19-15-16-7-3-1-6-10-18(16)24-19)22-13-11-21(12-14-22)17-8-4-2-5-9-17/h2,4-5,8-9,15H,1,3,6-7,10-14H2
• InChI Key: GZIMGPWLEVYEAL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=C2)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol

Description

The compound is a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the specific conditions and reagents present. Piperazines can participate in a variety of chemical reactions, including alkylation, acylation, and substitution reactions.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some piperazine derivatives are used as antiparasitic drugs, while others have psychoactive properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and effects. Piperazine derivatives are a broad and diverse class of compounds with many potential uses in fields like medicine, agriculture, and materials science.